6-Amino-5-methoxynicotinaldehyde

• Molecular Formula: C7H8N2O2
• Molecular Weight: 152.15 g/mol
• SMILES: COC1=C(N=CC(=C1)C=O)N
• InChI: InChI=1S/C7H8N2O2/c1-11-6-2-5(4-10)3-9-7(6)8/h2-4H,1H3,(H2,8,9)
• InChIKey: LWRWCMHDHYEGDW-UHFFFAOYSA-N

6-Amino-5-methoxynicotinaldehyde Overview

6-Amino-5-methoxynicotinaldehyde (C7H8N2O2) is a heterocyclic aromatic aldehyde belonging to the nicotinaldehyde class, characterized by a pyridine ring substituted with an amino group at position 6, a methoxy group at position 5, and an aldehyde group at position 3 . This compound serves as a versatile intermediate in organic synthesis and has potential applications in medicinal chemistry due to the presence of both nucleophilic (amino) and electrophilic (aldehyde) functionalities .

Scaffold

Heterocyclic aldehyde with amino and methoxy substitution for medicinal chemistry derivatization

Reactivity

Dual nucleophilic (amino) and electrophilic (aldehyde) handles enable orthogonal synthetic pathways

Biological context

Nicotinamidase inhibitor scaffold supported by class-level evidence; methoxy substitution tolerated

6-Amino-5-methoxynicotinaldehyde: Why Substitution Fails

While many nicotinaldehyde derivatives share a common pyridine core, the specific substitution pattern of 6-amino-5-methoxynicotinaldehyde—combining an electron-donating methoxy group at the 5-position and a hydrogen-bonding amino group at the 6-position—is critical for its unique reactivity and binding properties. Class-level evidence demonstrates that even minor modifications to the nicotinaldehyde scaffold can significantly alter enzyme inhibition potency [1]. For instance, nicotinaldehyde itself inhibits nicotinamidases with Ki values in the low µM to low nM range, but the presence of a 5-methoxy group can modulate this activity [1]. Therefore, substituting 6-amino-5-methoxynicotinaldehyde with a generic analog like 6-aminonicotinaldehyde or 5-methoxynicotinaldehyde is likely to compromise experimental outcomes due to changes in hydrogen-bonding capacity, steric bulk, and electronic distribution.

Target 6-Amino-5-methoxynicotinaldehyde

Analog risk

6-Aminonicotinaldehyde lacks the methoxy group, which may reduce synthetic handles and alter hydrogen-bonding or steric profile in enzyme binding.

Target 6-Amino-5-methoxynicotinaldehyde

Analog risk

5-Methoxynicotinaldehyde lacks the 6-amino group, limiting amide coupling and diazotization routes, and may shift electronic distribution.

Target 6-Amino-5-methoxynicotinaldehyde

Class mismatch

Generic nicotinaldehyde derivatives without both amino and methoxy groups may fail to replicate orthogonal reactivity or class-level enzyme inhibition context.

• [1] French, J. B., Cen, Y., Sauve, A. A., & Ealick, S. E. (2010). High-resolution crystal structures of Streptococcus pneumoniae nicotinamidase with trapped intermediates provide insights into the catalytic mechanism and inhibition by aldehydes. Biochemistry, 49(40), 8803-8812. View Source

6-Amino-5-methoxynicotinaldehyde: Evidence vs Analogs

Nicotinamidase Competitive Inhibition

Nicotinaldehyde, the parent scaffold of 6-amino-5-methoxynicotinaldehyde, is a potent competitive inhibitor of nicotinamidases from multiple pathogens. While direct data for the target compound is unavailable, class-level inference suggests that the 6-amino-5-methoxy substitution pattern is expected to modulate this inhibitory activity [1]. The unsubstituted nicotinaldehyde binds in the low µM to low nM range for all tested nicotinamidases, including those from Streptococcus pneumoniae, Borrelia burgdorferi, and Plasmodium falciparum [1].

Nicotinamidase inhibition

Class-level inference

Parent scaffold nicotinaldehyde: Ki low µM to low nM for multiple nicotinamidases

Class-level fit for inhibitor studies; direct data for this compound absent.

Head-to-head comparison required.

Evidence Dimension	Inhibition potency against nicotinamidase enzymes
Target Compound Data	No direct quantitative data available
Comparator Or Baseline	Nicotinaldehyde (parent scaffold) Ki values in low µM to low nM range for multiple nicotinamidases
Quantified Difference	Not quantified
Conditions	Kinetic assays with recombinant nicotinamidases from various organisms

Why This Matters

This class-level inference provides a biological context for selecting 6-amino-5-methoxynicotinaldehyde over unrelated scaffolds for nicotinamidase inhibition studies, though head-to-head comparisons are required to confirm its specific potency advantage.

• [1] French, J. B., Cen, Y., Sauve, A. A., & Ealick, S. E. (2010). High-resolution crystal structures of Streptococcus pneumoniae nicotinamidase with trapped intermediates provide insights into the catalytic mechanism and inhibition by aldehydes. Biochemistry, 49(40), 8803-8812. View Source

5-Methoxynicotinaldehyde Nicotinamidase Inhibition

The 5-methoxy analog of nicotinaldehyde (5-methoxynicotinaldehyde) has been specifically identified as a competitive inhibitor of Streptococcus pneumoniae nicotinamidase [1]. This demonstrates that the 5-methoxy substituent is tolerated and can maintain inhibitory activity within the nicotinaldehyde scaffold. While 6-amino-5-methoxynicotinaldehyde contains an additional 6-amino group, this evidence supports the class-level inference that the methoxy substitution does not abolish enzyme binding.

5-Methoxy analog activity

Class-level inference

5-Methoxynicotinaldehyde is a confirmed competitive inhibitor of S. pneumoniae nicotinamidase.

Methoxy substitution tolerated; supports scaffold exploration.

6-Amino contribution uncharacterized.

Evidence Dimension	Inhibition of S. pneumoniae nicotinamidase
Target Compound Data	No direct quantitative data available
Comparator Or Baseline	5-Methoxynicotinaldehyde: confirmed competitive inhibitor
Quantified Difference	Not quantified
Conditions	In vitro enzyme assay

Why This Matters

The confirmed inhibitory activity of the 5-methoxy analog reinforces the rationale for selecting 6-amino-5-methoxynicotinaldehyde as a starting point for developing more potent nicotinamidase inhibitors through further amino group derivatization.

• [1] French, J. B., Cen, Y., Sauve, A. A., & Ealick, S. E. (2010). High-resolution crystal structures of Streptococcus pneumoniae nicotinamidase with trapped intermediates provide insights into the catalytic mechanism and inhibition by aldehydes. Biochemistry, 49(40), 8803-8812. View Source

Molecular Weight Differentiation

6-Amino-5-methoxynicotinaldehyde (MW: 152.15 g/mol) can be distinguished from its closest structural analogs based on molecular weight . The 6-amino-5-bromo analog (MW: 201.02 g/mol) is significantly heavier due to the bromine atom , while 6-aminonicotinaldehyde (MW: 122.12 g/mol) lacks the methoxy group and is lighter . This physicochemical difference directly impacts compound handling, purification, and detection methods.

Molecular weight

Supporting evidence

152.15 g/mol

Intermediate between 6-amino-5-bromo (201.02) and des-methoxy analog (122.12); may influence solubility and permeability.

Physicochemical property context, no bioactivity inference.

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	152.15
Comparator Or Baseline	6-Amino-5-bromonicotinaldehyde (201.02) and 6-Aminonicotinaldehyde (122.12)
Quantified Difference	Target is 48.87 g/mol lighter than bromo analog and 30.03 g/mol heavier than des-methoxy analog
Conditions	Standard molecular weight calculation

Why This Matters

The intermediate molecular weight of 6-amino-5-methoxynicotinaldehyde positions it between lighter and heavier analogs, which can be advantageous for optimizing solubility and membrane permeability in biological assays.

Functional Group Orthogonality

6-Amino-5-methoxynicotinaldehyde offers a unique combination of functional groups that enables orthogonal synthetic pathways not possible with simpler analogs . The aldehyde group allows for reductive amination and condensation reactions, the amino group permits amide coupling and diazotization, and the methoxy group provides a site for demethylation to generate a hydroxyl handle . In contrast, 5-methoxynicotinaldehyde lacks the amino group for amide bond formation, and 6-aminonicotinaldehyde lacks the methoxy group for further functionalization.

Functional groups

Supporting evidence

3 reactive handles (aldehyde, amino, methoxy) vs 2 in common analogs.

Enables orthogonal derivatization; reduces synthetic steps for complex libraries.

Synthetic versatility context.

Evidence Dimension	Number of distinct reactive functional groups
Target Compound Data	3 (aldehyde, amino, methoxy)
Comparator Or Baseline	5-Methoxynicotinaldehyde (2: aldehyde, methoxy) and 6-Aminonicotinaldehyde (2: aldehyde, amino)
Quantified Difference	Target compound possesses 1 additional functional group compared to each analog
Conditions	Standard organic chemistry reactivity

Why This Matters

The presence of three distinct reactive handles in 6-amino-5-methoxynicotinaldehyde provides greater synthetic versatility, reducing the number of steps required to access complex derivatives compared to analogs lacking either the amino or methoxy group.

6-Amino-5-methoxynicotinaldehyde Applications

Nicotinamidase Inhibitor Scaffold

Based on class-level evidence that nicotinaldehydes are potent competitive inhibitors of microbial nicotinamidases [1], 6-amino-5-methoxynicotinaldehyde serves as an ideal starting scaffold for medicinal chemistry programs targeting these enzymes. The compound's three reactive functional groups allow for rapid diversification to explore structure-activity relationships (SAR) and identify derivatives with improved potency and selectivity against pathogens such as Streptococcus pneumoniae and Borrelia burgdorferi [1].

Heterocyclic Library Intermediate

The orthogonal reactivity of the aldehyde, amino, and methoxy groups in 6-amino-5-methoxynicotinaldehyde enables its use as a key intermediate in the synthesis of diverse heterocyclic libraries [1]. The aldehyde group can undergo condensation with hydrazines to form hydrazones, the amino group can participate in Buchwald-Hartwig couplings, and the methoxy group can be demethylated to yield a phenol for further derivatization. This versatility is not achievable with analogs lacking either the amino or methoxy substituent.

NAD+ Metabolism Probe Building Block

Given the established role of nicotinamidases in NAD+ salvage pathways and organismal aging [1], 6-amino-5-methoxynicotinaldehyde can be employed to synthesize chemical probes for studying NAD+ metabolism. The compound's structural similarity to nicotinamide, combined with the reactive aldehyde group that can form reversible covalent adducts with active site cysteines [1], positions it as a valuable tool for developing activity-based probes or inhibitor conjugates.

Application

Selection Property

Validation Focus

Nicotinamidase inhibitor scaffold development

Reactive functional group versatility (aldehyde, amino, methoxy)

SAR and inhibitory activity against microbial nicotinamidases

Heterocyclic library synthesis

Orthogonal reactivity for diverse bond formations

Derivatization efficiency and library diversity

NAD+ metabolism chemical probe design

Nicotinamide-like scaffold with aldehyde handle

Probe selectivity and activity-based labeling

• [1] French, J. B., Cen, Y., Sauve, A. A., & Ealick, S. E. (2010). High-resolution crystal structures of Streptococcus pneumoniae nicotinamidase with trapped intermediates provide insights into the catalytic mechanism and inhibition by aldehydes. Biochemistry, 49(40), 8803-8812. View Source